Cas no 159360-99-3 (1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-)

1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- structure
159360-99-3 structure
Product Name:1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
CAS No:159360-99-3
MF:C17H17N3
MW:263.336983442307
CID:1338225
Update Time:2024-08-17

1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)-
    • 1,3,5-Hexatriene-1,6-diamine, 1-phenyl-6-(2-pyridinyl)-, (Z,Z,E)- (9CI)
    • Inchi: 1S/C17H17N3/c18-15(14-8-2-1-3-9-14)10-4-5-11-16(19)17-12-6-7-13-20-17/h1-13H,18-19H2/b5-4-,15-10-,16-11+
    • InChI Key: FTRGRWMJVWHPHJ-UXQJBKEJSA-N
    • SMILES: C(/C1=CC=CC=C1)(\N)=C\C=C/C=C(\C1=NC=CC=C1)/N

Computed Properties

  • Exact Mass: 263.14241

Experimental Properties

  • Density: 1.129±0.06 g/cm3(Predicted)
  • Boiling Point: 487.7±45.0 °C(Predicted)
  • PSA: 64.93
  • pka: 5.58±0.70(Predicted)
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